Cas no 2098030-79-4 (3-[1-(2-cyanoethyl)-1H-pyrazol-4-yl]propanoic acid)

• Product Name: 3-[1-(2-cyanoethyl)-1H-pyrazol-4-yl]propanoic acid
• CAS No: 2098030-79-4
• MF: C₉H₁₁N₃O₂
• MW: 193.202541589737
• CID: 5724672
• PubChem ID: 122240665
• Update Time: 2025-05-20

3-[1-(2-cyanoethyl)-1H-pyrazol-4-yl]propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-[1-(2-cyanoethyl)-1H-pyrazol-4-yl]propanoic acid
• AKOS040813874
• F2147-7291
• 2098030-79-4
• 3-[1-(2-cyanoethyl)pyrazol-4-yl]propanoic acid
• 1H-Pyrazole-4-propanoic acid, 1-(2-cyanoethyl)-

• Inchi： 1S/C9H11N3O2/c10-4-1-5-12-7-8(6-11-12)2-3-9(13)14/h6-7H,1-3,5H2,(H,13,14)
• InChI Key： YXYYSGXDVGXYNW-UHFFFAOYSA-N
• SMILES： OC(CCC1C=NN(CCC#N)C=1)=O

Computed Properties

• Exact Mass: 193.085126602g/mol
• Monoisotopic Mass: 193.085126602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 78.9Ų

Experimental Properties

• Density: 1.23±0.1 g/cm3(Predicted)
• Boiling Point: 433.3±30.0 °C(Predicted)
• pka: 4.51±0.10(Predicted)

Additional information on 3-[1-(2-cyanoethyl)-1H-pyrazol-4-yl]propanoic acid

Research Briefing on 3-[1-(2-cyanoethyl)-1H-pyrazol-4-yl]propanoic acid (CAS: 2098030-79-4)

Recent advancements in chemical biology and medicinal chemistry have highlighted the significance of pyrazole derivatives as versatile scaffolds in drug discovery. Among these, 3-[1-(2-cyanoethyl)-1H-pyrazol-4-yl]propanoic acid (CAS: 2098030-79-4) has emerged as a compound of interest due to its potential applications in targeted therapies and biochemical research. This briefing synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and therapeutic relevance.

The compound, characterized by its pyrazole core and cyanoethyl functional group, has been investigated for its role as an intermediate in the synthesis of more complex pharmacophores. Recent studies published in journals such as Journal of Medicinal Chemistry and Bioorganic & Medicinal Chemistry Letters have explored its utility in the development of kinase inhibitors, particularly those targeting cancer-related pathways. The presence of the propanoic acid moiety enhances its solubility and bioavailability, making it a promising candidate for further optimization.

In a 2023 study by Zhang et al., 3-[1-(2-cyanoethyl)-1H-pyrazol-4-yl]propanoic acid was utilized as a key building block in the synthesis of novel EGFR (epidermal growth factor receptor) inhibitors. The researchers reported that derivatives of this compound exhibited potent inhibitory activity against mutant forms of EGFR, which are often resistant to first-line therapies. The study employed computational docking and in vitro assays to validate the binding affinity and selectivity of these derivatives, underscoring the compound's potential in addressing drug-resistant cancers.

Another area of interest is the compound's application in proteolysis-targeting chimeras (PROTACs). A 2024 preprint by Lee et al. demonstrated its incorporation into PROTAC designs aimed at degrading oncogenic proteins. The cyanoethyl group was found to facilitate linker attachment, while the propanoic acid moiety contributed to the overall stability of the chimeric molecule. This dual functionality positions 3-[1-(2-cyanoethyl)-1H-pyrazol-4-yl]propanoic acid as a valuable tool in the burgeoning field of targeted protein degradation.

From a synthetic chemistry perspective, recent protocols have optimized the production of this compound with high yield and purity. A 2023 Organic Process Research & Development article detailed a scalable, one-pot synthesis route that minimizes byproducts and reduces environmental impact. These advancements are critical for ensuring the compound's availability for both research and industrial applications.

In conclusion, 3-[1-(2-cyanoethyl)-1H-pyrazol-4-yl]propanoic acid (CAS: 2098030-79-4) represents a multifaceted compound with significant potential in drug discovery and chemical biology. Its applications span from kinase inhibitor development to PROTAC technology, supported by robust synthetic methodologies. Future research directions may include further exploration of its pharmacokinetic properties and expansion into additional therapeutic areas, such as inflammation and infectious diseases.